1-(3,4-difluorophenyl)-N-ethyl-N-(2-hydroxyethyl)-2-oxopyrrolidine-3-carboxamide

• IUPAC Name: 1-(3,4-difluorophenyl)-N-ethyl-N-(2-hydroxyethyl)-2-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C15H18F2N2O3/c1-2-18(7-8-20)14(21)11-5-6-19(15(11)22)10-3-4-12(16)13(17)9-10/h3-4,9,11,20H,2,5-8H2,1H3
• InChI Key: MQXDUZSZMXAWQB-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCO)C(=O)C1CCN(C1=O)C2=CC(=C(C=C2)F)F
• Molecular Formula: C15H18F2N2O3
• Molecular Weight: 312.31 g/mol

Description

1-(3,4-difluorophenyl)-N-ethyl-N-(2-hydroxyethyl)-2-oxopyrrolidine-3-carboxamide, also known as DFE, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. DFE is a pyrrolidine derivative that has been shown to exhibit potent inhibitory effects on certain enzymes, making it a promising candidate for the development of new drugs. In

Mechanism of Action

The mechanism of action of 1-(3,4-difluorophenyl)-N-ethyl-N-(2-hydroxyethyl)-2-oxopyrrolidine-3-carboxamide involves the inhibition of specific enzymes, including proteases and kinases. This compound binds to the active site of these enzymes, preventing their activity and leading to the inhibition of downstream signaling pathways. This inhibition can result in the suppression of various disease processes, including cancer cell proliferation and viral replication.
Biochemical and Physiological Effects
This compound has been shown to exhibit potent inhibitory effects on various enzymes, which can lead to a range of biochemical and physiological effects. In cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis, leading to the suppression of tumor growth. In viral infections, this compound has been shown to inhibit viral replication, leading to the suppression of viral load. In addition, this compound has been shown to have neuroprotective effects, protecting neurons from damage and reducing inflammation in the brain.

Advantages and Limitations for Lab Experiments

1-(3,4-difluorophenyl)-N-ethyl-N-(2-hydroxyethyl)-2-oxopyrrolidine-3-carboxamide has several advantages for laboratory experiments. It is a synthetic compound that can be easily synthesized in a laboratory setting, making it readily available for research purposes. In addition, this compound has been extensively studied, and its mechanism of action is well understood, making it a useful tool for investigating various disease processes.
However, there are also limitations to using this compound in laboratory experiments. This compound is a synthetic compound that may not accurately mimic the effects of natural compounds in the body. In addition, this compound may have off-target effects, leading to unintended consequences in experiments. Finally, the cost of synthesizing this compound may be prohibitive for some research groups.

Future Directions

There are several future directions for the study of 1-(3,4-difluorophenyl)-N-ethyl-N-(2-hydroxyethyl)-2-oxopyrrolidine-3-carboxamide. One potential area of research is the development of this compound-based drugs for the treatment of cancer, viral infections, and inflammatory diseases. In addition, further investigation into the neuroprotective effects of this compound may lead to the development of new therapies for neurodegenerative diseases. Finally, the use of this compound as a tool for investigating enzyme function and downstream signaling pathways may lead to new insights into disease processes and potential therapeutic targets.
Conclusion
This compound, or this compound, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound has been extensively studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. Further investigation into the therapeutic potential of this compound may lead to the development of new drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of 1-(3,4-difluorophenyl)-N-ethyl-N-(2-hydroxyethyl)-2-oxopyrrolidine-3-carboxamide involves the reaction of 3,4-difluoroaniline with ethyl 2-oxo-4-(2-hydroxyethyl)pyrrolidine-3-carboxylate in the presence of a suitable catalyst. The resulting product is then treated with ethyl chloroformate to obtain the final compound, this compound. The synthesis of this compound is a relatively simple process and can be carried out in a laboratory setting with ease.

Scientific Research Applications

1-(3,4-difluorophenyl)-N-ethyl-N-(2-hydroxyethyl)-2-oxopyrrolidine-3-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit potent inhibitory effects on certain enzymes, including proteases and kinases, which are involved in various disease processes. This compound has been investigated for its potential use in the treatment of cancer, viral infections, and inflammatory diseases. In addition, this compound has been shown to have neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases.